Cas no 253435-41-5 (1-ethynylcyclopropan-1-amine)

1-Ethynylcyclopropan-1-amine is a highly versatile amine compound featuring a cyclopropane ring substituted with an ethynyl group and an amino group at the same carbon. This unique structure imparts significant reactivity, making it valuable in organic synthesis, particularly in click chemistry and cross-coupling reactions. The strained cyclopropane ring enhances its reactivity, while the ethynyl group allows for further functionalization via Sonogashira coupling or cycloaddition reactions. The primary amine functionality provides an additional handle for derivatization, enabling applications in pharmaceutical intermediates, agrochemicals, and materials science. Its compact, rigid structure also makes it useful in designing bioactive molecules with improved metabolic stability. The compound is typically handled under inert conditions due to its sensitivity.
1-ethynylcyclopropan-1-amine structure
1-ethynylcyclopropan-1-amine structure
Product Name:1-ethynylcyclopropan-1-amine
CAS No:253435-41-5
MF:C5H7N
MW:81.1157810688019
MDL:MFCD19215907
CID:2503085
PubChem ID:55285269
Update Time:2025-07-02

1-ethynylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

    • 1-EthynylcyclopropanaMine
    • 1-Ethynyl-cyclopropylamine
    • 1-ethynylcyclopropan-1-amine
    • DB-103227
    • 253435-41-5
    • EN300-373957
    • 1-amino-1-ethynylcyclopropane
    • F2147-3814
    • SB36200
    • MFCD19215907
    • F51939
    • AKOS006351211
    • MDL: MFCD19215907
    • Inchi: 1S/C5H7N/c1-2-5(6)3-4-5/h1H,3-4,6H2
    • InChI Key: WRNHEJNZGOVFTG-UHFFFAOYSA-N
    • SMILES: NC1(C#C)CC1

Computed Properties

  • Exact Mass: 81.057849228Da
  • Monoisotopic Mass: 81.057849228Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 6
  • Rotatable Bond Count: 0
  • Complexity: 102
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.3
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 0.99±0.1 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 77.8±19.0 ºC (760 Torr),
  • Flash Point: -3.3±16.8 ºC,
  • Solubility: Dissolution (46 g/l) (25 º C),
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

1-ethynylcyclopropan-1-amine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
E939178-10mg
1-Ethynyl-cyclopropylamine
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